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Compound of Interest

Compound Name: Rhamnose monohydrate

Cat. No.: B158059 Get Quote

A Technical Guide to the Physical Properties of
Rhamnose Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of L-

Rhamnose monohydrate, a naturally occurring deoxy sugar with significant applications in the

pharmaceutical and biotechnology sectors. This document focuses on its solubility and melting

point, presenting quantitative data in a structured format and detailing the experimental

methodologies for their determination.

Core Physical Properties
L-Rhamnose monohydrate is a white crystalline powder.[1][2] It is a deoxy sugar that plays a

role in the structure of plant cell walls and is a component of bacterial polysaccharides.[2][3][4]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of L-Rhamnose
monohydrate.
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Property Value Solvents/Conditions

Melting Point 82-95 °C Not Applicable

90-95 °C[2]

91-93 °C[1]

90-92 °C[5]

82-92 °C

90 °C[6]

84.8 °C[7]

Solubility Soluble Water, Methanol[1][8]

Slightly Soluble Ethanol[1][8]

300 g/L Water (at 20 °C)[1][2]

0.1 g/mL Water

50 mg/mL Water[6]

Experimental Protocols
Accurate determination of physical properties is crucial for the successful application of L-

Rhamnose monohydrate in research and drug development. The following sections detail the

standard methodologies for measuring melting point and solubility.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.[9] Pure compounds

exhibit a sharp melting point, while impurities typically depress and broaden the melting range.

[10][11]

Methodology:

Sample Preparation: The L-Rhamnose monohydrate sample must be thoroughly dried and

in a fine powdered form.[9][12] If necessary, the sample is ground using a mortar and pestle.
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[11]

Capillary Tube Loading: A small amount of the powdered sample is introduced into a

capillary tube, which is sealed at one end.[9][11] The tube is then tapped gently to pack the

sample tightly to a height of 2-3 mm.[11][12]

Measurement: The loaded capillary tube is placed in a melting point apparatus, such as a

Mel-Temp device or a Thiele tube.[10][13]

For an unknown sample, a rapid heating rate (10-20 °C per minute) is used to determine

an approximate melting range.[12][13]

For a more precise measurement, the apparatus is heated slowly, with the temperature

increasing at a rate of approximately 2 °C per minute as it approaches the expected

melting point.[10][13]

Data Recording: The temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes liquid are recorded. This range represents

the melting point of the substance.[10]

Determination of Solubility
Solubility is defined as the property of a solid compound to dissolve in a liquid solvent to form a

homogeneous solution.[14]

Methodology:

Preparation of a Saturated Solution: A known excess amount of L-Rhamnose monohydrate
is added to a specific volume of the desired solvent (e.g., water, ethanol) in a sealed

container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached, meaning the solution is saturated.[15] This can be

achieved by methods such as constant stirring or rotation in a temperature-controlled bath.

[15]

Separation of Undissolved Solid: Once equilibrium is reached, the undissolved solid is

separated from the solution by filtration or centrifugation.
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Concentration Analysis: The concentration of L-Rhamnose monohydrate in the clear,

saturated solution is then determined using a suitable analytical technique, such as

gravimetric analysis (evaporation of the solvent), spectroscopy, or chromatography.

Quantitative Expression: The solubility is typically expressed in terms of mass of solute per

volume or mass of solvent (e.g., g/L, mg/mL).

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of a compound like L-Rhamnose monohydrate.
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Express Solubility Quantitatively

Start: Obtain Rhamnose Monohydrate Sample

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of Rhamnose Monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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